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Compound of Interest

Compound Name: 5-Chloro-2-ethylaniline

Cat. No.: B2631958 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-ethylaniline

Executive Overview
This guide provides comprehensive safety and handling protocols for 5-Chloro-2-ethylaniline
(CAS No: 3843-97-8), a chemical intermediate utilized in the synthesis of dyes, pigments,

agrochemicals, and pharmaceuticals.[1] A critical analysis of available safety data reveals a

significant lack of comprehensive toxicological information for this specific compound.

Therefore, this document institutes a precautionary principle, deriving safety protocols from the

known hazards of structurally similar compounds, particularly its analogue 5-Chloro-2-

methylaniline (CAS No: 95-79-4), and general principles of handling aromatic amines.[2]

This guide is intended for researchers, scientists, and drug development professionals. It

emphasizes a proactive approach to safety, focusing on rigorous hazard assessment,

appropriate engineering controls, mandatory personal protective equipment (PPE), and

established emergency procedures. Adherence to these guidelines is essential to mitigate

potential risks and ensure a safe laboratory environment.

Hazard Identification and Toxicological Profile
Comprehensive toxicological data for 5-Chloro-2-ethylaniline is not readily available in public

domains.[2] However, its structure, containing both a chlorinated benzene ring and an aniline

moiety, suggests a hazard profile that must be treated with significant caution. The closely

related analogue, 5-Chloro-2-methylaniline, is classified with several significant hazards that

should be considered as potential risks when handling the ethyl- derivative.
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Potential Hazards (Inferred from 5-Chloro-2-methylaniline):

Acute Toxicity: Harmful if swallowed or in contact with skin.[3][4][5]

Carcinogenicity: Suspected of causing cancer.[3][4][5][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][5][7]

Methemoglobinemia: Like many anilines, it may interfere with oxygen transport in the blood,

leading to cyanosis (a bluish discoloration of the skin).[2][4][7]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[3][5]

The following table summarizes the GHS hazard classifications for the analogue 5-Chloro-2-

methylaniline, which should be used as a precautionary reference.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Hazardous to the Aquatic

Environment, Chronic
Category 2

H411: Toxic to aquatic life with

long lasting effects

Physicochemical Properties
Understanding the physical and chemical properties of 5-Chloro-2-ethylaniline is fundamental

to its safe handling and storage. Due to limited data, properties of the related compound 5-

Chloro-2-methylaniline are included for reference and are marked accordingly.
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Property Value

IUPAC Name 5-chloro-2-ethylaniline[8]

CAS Number 3843-97-8[1][8]

Molecular Formula C₈H₁₀ClN[1][8]

Molecular Weight 155.63 g/mol [1]

Boiling Point 252.6°C at 760 mmHg[1]

Appearance
Clear yellow to light brown liquid after melting[7]

[9]

Melting Point 22-27 °C (for 5-Chloro-2-methylaniline)[7]

Flash Point 160 °C (for 5-Chloro-2-methylaniline)[6][7]

Density
~1.17 g/cm³ at 20 °C (for 5-Chloro-2-

methylaniline)

Solubility
Soluble in hot alcohol (for 5-Chloro-2-

methylaniline)[7][10]

Engineering Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is mandatory. Engineering controls form the

primary barrier, supplemented by administrative controls and PPE.

Engineering Controls
Chemical Fume Hood: All handling of 5-Chloro-2-ethylaniline, including weighing,

transferring, and preparation of solutions, must be conducted in a properly functioning

chemical fume hood.[2]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[7]

Safety Stations: A safety shower and eyewash station must be readily accessible and

regularly tested.[11]
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Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3][7] A face shield should be used in situations with

a higher risk of splashing.

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that satisfy EU Directive 89/686/EEC

and the standard EN 374.[7] Gloves must be inspected prior to use and replaced

immediately if signs of degradation appear.

Protective Clothing: Wear a lab coat, long trousers, and closed-toe shoes. For larger

quantities or tasks with a high risk of exposure, wear fire/flame resistant and impervious

clothing.[3][7]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a full-face respirator with a filter type appropriate for ammonia and organic

ammonia derivatives (e.g., Type K, Green, conforming to EN14387).[3][7]
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Hierarchy of Controls for 5-Chloro-2-ethylaniline

Elimination
(Not Feasible)

Substitution
(Investigate safer alternatives)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Fig 1. Hierarchy of controls for managing exposure risk.

Click to download full resolution via product page

Caption: Fig 1. Hierarchy of controls for managing exposure risk.

Standard Operating Procedures for Safe Handling &
Storage
Handling Protocol

Pre-Handling: Read and understand this safety guide and the corresponding Safety Data

Sheet (SDS). Obtain special instructions before use.[3][7] Ensure all necessary PPE is

available and in good condition.
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Work Area Preparation: Conduct all work within a designated area inside a chemical fume

hood. Cover the work surface with absorbent, disposable bench paper.

Transferring: Use non-sparking tools for transfers.[7] Since the melting point is near room

temperature, the material may be a solid or liquid; handle accordingly. Avoid the formation

and inhalation of aerosols or vapors.[7]

Post-Handling: Tightly close the container. Decontaminate all equipment and the work area.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][7] Do not eat,

drink, or smoke in the laboratory.[3][7]

Storage Protocol
Container: Store in the original, tightly closed container.[7]

Location: Keep in a dry, cool, and well-ventilated place.[7] The storage area should be

secure and locked.[6][7]

Atmosphere: This material is sensitive to light and air.[3] For long-term stability and safety,

store under an inert atmosphere (e.g., argon or nitrogen).[1][3]

Incompatibilities: Store away from incompatible materials such as acids, strong oxidizing

agents, acid anhydrides, acid chlorides, and chloroformates.[3]

Emergency Response Protocols
Rapid and correct response to an emergency is critical. All personnel must be familiar with

these procedures.

Spill Response
Evacuate: Immediately evacuate personnel from the affected area.

Ventilate: Ensure the area is well-ventilated, keeping upwind of the spill.

Control Ignition: Remove all sources of ignition.[7]

Don PPE: Wear full personal protective equipment, including respiratory protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC109380050&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC109380050&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC109380050&countryCode=US&language=en
https://www.myskinrecipes.com/shop/en/halogenated-aniline-derivatives/119985--5-chloro-2-ethylaniline.html?SubmitCurrency=1&id_currency=9
https://www.fishersci.com/store/msds?partNumber=AC109380050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109380050&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2631958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[7]

Clean-up: Absorb the spill with inert, non-combustible material (e.g., sand, vermiculite).

Collection: Collect the material using non-sparking tools and place it into a suitable, closed,

and labeled container for disposal.[7]

Decontamination: Clean the spill area thoroughly.

First Aid for 5-Chloro-2-ethylaniline Exposure

Exposure Occurs

What was the route of exposure?

SKIN CONTACT
1. Remove contaminated clothing.

2. Wash with soap and water for 15+ min.

Skin

EYE CONTACT
1. Flush with water for 15+ min.

2. Lift eyelids.

Eyes

INHALATION
1. Move to fresh air.

2. Give artificial respiration if needed.

Inhalation

INGESTION
1. Rinse mouth with water.

2. DO NOT induce vomiting.

Ingestion

Seek IMMEDIATE Medical Attention

Fig 2. First aid response workflow for exposure incidents.
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Caption: Fig 2. First aid response workflow for exposure incidents.

First Aid Measures
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General Advice: Symptoms may be delayed.[6] Ensure medical personnel are aware of the

material involved.

Inhalation: Move the victim into fresh air.[7] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][7]

Skin Contact: Take off contaminated clothing immediately.[7] Wash off with soap and plenty

of water for at least 15 minutes. Seek medical attention.[2][7]

Eye Contact: Rinse with pure water for at least 15 minutes, also under the eyelids.[7] Seek

immediate medical attention.[2][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[5][7] Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

[12] Water spray can be used to cool closed containers.[12]

Specific Hazards: Combustion may produce toxic gases, including nitrogen oxides (NOx),

carbon monoxide (CO), and hydrogen chloride (HCl).[3][12]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][7][12]

Waste Disposal Considerations
Disposal of 5-Chloro-2-ethylaniline and its contaminated materials must be handled with

extreme care to prevent environmental contamination and ensure regulatory compliance.

Regulatory Compliance: All disposal practices must adhere to applicable federal, state, and

local regulations.[7]

Environmental Protection: Discharge into the environment, including sewers and waterways,

must be strictly avoided.[7]
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Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[7] Do not dispose of it in a

standard landfill.[13]

Containerization: Collect all waste material (including contaminated absorbents and PPE) in

suitable, closed, and clearly labeled containers for disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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